4-bromo-N-ethyl-3-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-bromo-N-ethyl-3-methoxybenzenesulfonamide” is a chemical compound with the molecular formula C9H12BrNO3S . It has a molecular weight of 294.165 Da . The compound is also known as N-Ethyl 4-bromo-3-methoxybenzamide .
Molecular Structure Analysis
The InChI code for “4-bromo-N-ethyl-3-methoxybenzenesulfonamide” is 1S/C10H12BrNO2/c1-3-12-10(13)7-4-5-8(11)9(6-7)14-2/h4-6H,3H2,1-2H3,(H,12,13) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Photodynamic Therapy for Cancer Treatment :
- Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base. They investigated these compounds for their photophysical and photochemical properties in dimethyl sulfoxide, finding them useful as photosensitizers in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition :
- Riaz (2020) synthesized a series of new N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides and evaluated their potential for enzyme inhibition. These compounds showed significant inhibitory potential against acetylcholinesterase (AChE) and α-glucosidase, which can be relevant in various biochemical and medical applications (Riaz, 2020).
Anticancer Properties :
- Zhang, Shi-jie, and Hu (2010) synthesized a novel compound related to 4-bromo-N-ethyl-3-methoxybenzenesulfonamide and studied its crystal structure and anticancer properties. The synthesis and characterization of this compound could contribute to the development of new anticancer drugs (Zhang, Shi-jie, & Hu, 2010).
Polymer Synthesis :
- Miura, Hirota, Moto, and Yamada (1999) discussed the synthesis of functionalized alkoxyamine initiators, involving 4-bromophenylalkoxyamine and its use in the controlled polymerization of styrene and butadiene. This research has implications in the field of polymer chemistry, particularly in the synthesis of block copolymers (Miura, Hirota, Moto, & Yamada, 1999).
Molecular Antagonists for HIV-1 Infection :
- Cheng De-ju (2015) synthesized methylbenzenesulfonamide derivatives, including compounds related to 4-bromo-N-ethyl-3-methoxybenzenesulfonamide, which can be used as molecular antagonists in the prevention of human HIV-1 infection (Cheng De-ju, 2015).
Kinetic Studies in Organic Chemistry :
- Winstein, Allred, Heck, and Glick (1958) studied methoxyl participation in solvolytic nucleophilic substitution, involving compounds like 4-methoxybenzenesulfonates, which relates to the broader field of organic reaction mechanisms (Winstein, Allred, Heck, & Glick, 1958).
Safety and Hazards
properties
IUPAC Name |
4-bromo-N-ethyl-3-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO3S/c1-3-11-15(12,13)7-4-5-8(10)9(6-7)14-2/h4-6,11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQNHZZYKIJNKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C(C=C1)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.